Cas no 155593-81-0 (3-Azido-4-chloroaniline)

• Product Name: 3-Azido-4-chloroaniline
• CAS No: 155593-81-0
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD24455802
• CID: 5055530
• PubChem ID: 14969219
• Update Time: 2025-10-29

3-Azido-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Azido-4-chloroaniline

• MDL： MFCD24455802
• Inchi： 1S/C6H5ClN4/c7-5-2-1-4(8)3-6(5)10-11-9/h1-3H,8H2
• InChI Key： PQQBSHOPLNHYBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N=[N+]=[N-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.8
• Topological Polar Surface Area: 40.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 3-Azido-4-chloroaniline

Comprehensive Overview of 3-Azido-4-chloroaniline (CAS No. 155593-81-0): Properties, Applications, and Industry Insights

3-Azido-4-chloroaniline (CAS No. 155593-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This aromatic amine derivative features both an azido group (-N₃) and a chloro substituent (-Cl) on its benzene ring, making it a versatile intermediate for click chemistry reactions and targeted molecular synthesis. Researchers frequently search for "3-Azido-4-chloroaniline solubility" or "155593-81-0 synthesis protocol," reflecting its growing importance in drug discovery and material science applications.

The compound's azide functionality enables efficient Huisgen cycloaddition (a cornerstone of click chemistry), which is widely employed in bioconjugation and polymer modification. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact—a topic frequently queried as "sustainable production of 3-Azido-4-chloroaniline." Analytical techniques like HPLC and NMR are critical for quality control, with many users seeking "CAS 155593-81-0 purity analysis" to ensure research reproducibility.

In pharmaceutical contexts, 3-Azido-4-chloroaniline serves as a precursor for biologically active molecules, particularly in developing targeted therapies. Its molecular weight (168.59 g/mol) and stability under controlled conditions make it suitable for high-throughput screening platforms. Industry professionals often investigate "3-Azido-4-chloroaniline safety data" and "storage conditions for CAS 155593-81-0," emphasizing the need for proper handling protocols despite its non-hazardous classification.

The compound's spectroscopic properties (IR absorption at ~2100 cm^-1 for the azide group) facilitate its identification in complex mixtures. With the rise of AI-assisted molecular design, computational studies predicting its reactivity patterns (searched as "3-Azido-4-chloroaniline DFT calculations") are becoming increasingly valuable. Furthermore, its role in photocatalysis research aligns with current interests in energy-efficient chemical processes.

Supply chain transparency remains a key concern, with queries like "reliable suppliers of CAS 155593-81-0" highlighting market demand. As regulatory frameworks evolve, documentation such as "3-Azido-4-chloroaniline COA templates" (Certificate of Analysis) ensures compliance with international standards. The compound's melting point (reported 85-88°C) and other physicochemical parameters are frequently referenced in patent applications, particularly for drug delivery systems.

Emerging applications in material science include its use as a crosslinking agent for smart polymers, with researchers exploring "3-Azido-4-chloroaniline polymer compatibility." The compound's electron-withdrawing groups influence its electrochemical behavior, making it relevant for organic electronics development. Recent publications have investigated its potential in bioorthogonal labeling, addressing the need for "non-disruptive imaging probes" in live-cell studies.

Quality benchmarks for 155593-81-0 often specify ≥98% purity, with impurities monitored via GC-MS. The scientific community actively discusses "scale-up challenges for 3-Azido-4-chloroaniline" in specialized forums, reflecting industrial-scale production needs. Its stability in anhydrous solvents (e.g., DMF or acetonitrile) enables diverse reaction conditions, though users consistently search for "compatible solvents for 3-Azido-4-chloroaniline" to optimize experimental outcomes.